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Compound of Interest

1-(2-Butoxy-1-
Compound Name:
methylethoxy)propan-2-ol

Cat. No.: B1329455

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
1-(2-Butoxy-1-methylethoxy)propan-2-ol (CAS No. 29911-28-2). The information is compiled
and presented to meet the needs of researchers, scientists, and professionals in drug
development, with a focus on clear data presentation, experimental context, and visual
representations of key information.

Chemical Identification and Physical Properties

1-(2-Butoxy-1-methylethoxy)propan-2-ol, also known as Dipropylene Glycol Monobutyl Ether
or under the trade name DOWANOL™ PnB, is a colorless liquid with a mild ether-like odor.[1] It
Is widely used as a solvent in various industrial and commercial applications.[2]

Table 1: Physical and Chemical Properties of 1-(2-Butoxy-1-methylethoxy)propan-2-ol
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Property Value Source(s)
CAS Number 29911-28-2 [31[4]1[5]
Molecular Formula C10H2203 [3][6]
Molecular Weight 190.28 g/mol [31[4]
Appearance Clear, colorless liquid [1][6]
Odor Ether-like [1]
Boiling Point 230 °C at 760 mmHg [1]
Melting Point -75 °C (-103 °F) [1]
Flash Point 100 °C (212 °F) - Closed Cup [1]
Density 0.91 g/cm?3 [1]
Vapor Pressure <0.04 hPa at 20°C [1]
Water Solubility Soluble [1]
Autoignition Temperature 194 °C [61[7]

Toxicological Data

The primary hazards associated with 1-(2-Butoxy-1-methylethoxy)propan-2-ol are skin and
eye irritation.[8][9] Ingestion of large amounts may cause injury, although the acute oral toxicity
is considered low.[10]

Table 2: Acute Toxicity Data for 1-(2-Butoxy-1-methylethoxy)propan-2-ol

Test Species Route Value Source(s)
LD50 Rat Oral 4,000 mg/kg [11]
LD50 Rat Dermal > 2,000 mg/kg [11]

Hazard Identification and Precautionary Measures
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Based on available data, 1-(2-Butoxy-1-methylethoxy)propan-2-ol is classified as causing
skin and serious eye irritation.[8][9]

Logical Relationship of Hazards

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1329455?utm_src=pdf-body
https://www.toxlab.co/acute-toxicity-studies-study-design-of-oecd-guideline-425-acute-oral-toxicity-up-and-down-procedure/
https://www.merckmillipore.com/BA/en/tech-docs/paper/236658
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Routes

Dermal Contact

Leads to

Adverse Effects

Leads to

Eye Contact

Serious Eye Irritation

Skin Irritation
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Preparation
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Observati;)n Period

If died, decrease dose for next animal If survived, increase dose for next animal Observe all animals for a total of 14 days

v

Record clinical signs of toxicity and mortality
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Data Analysis
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Perform gross necropsy on all animals

Calculate LD50 using Maximum Likelihood Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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